![molecular formula C6H4BrN3O B6239292 2-bromo-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 2751615-58-2](/img/no-structure.png)
2-bromo-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves the reaction of 2-amino-3-bromo-5-nitropyrazine with ethyl acetoacetate followed by cyclization and reduction steps.", "Starting Materials": [ "2-amino-3-bromo-5-nitropyrazine", "ethyl acetoacetate", "sodium ethoxide", "hydrochloric acid", "sodium borohydride", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-amino-3-bromo-5-nitropyrazine in ethanol and add sodium ethoxide. Heat the mixture to reflux for 2 hours.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating to reflux for an additional 4 hours.", "Step 3: Cool the reaction mixture and add hydrochloric acid to adjust the pH to acidic. Extract the product with ethyl acetate.", "Step 4: Cyclize the product by dissolving it in acetic acid and heating to reflux for 2 hours.", "Step 5: Reduce the product by adding sodium borohydride and stirring for 2 hours.", "Step 6: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 7: Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 2-bromo-4H,5H-pyrazolo[1,5-a]pyrazin-4-one as a solid." ] } | |
CAS RN |
2751615-58-2 |
Molecular Formula |
C6H4BrN3O |
Molecular Weight |
214 |
Purity |
95 |
Origin of Product |
United States |
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